![molecular formula C15H15ClN2O3S B2984901 N1-(2-chlorophenyl)-N2-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)oxalamide CAS No. 1351631-26-9](/img/structure/B2984901.png)
N1-(2-chlorophenyl)-N2-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)oxalamide
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Description
N1-(2-chlorophenyl)-N2-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C15H15ClN2O3S and its molecular weight is 338.81. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Novel Synthetic Approaches : A study by Mamedov et al. (2016) describes a novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, which might be relevant to the synthesis of compounds similar to N1-(2-chlorophenyl)-N2-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)oxalamide. This methodology offers a high-yielding, operationally simple route, potentially applicable to synthesizing a wide range of anthranilic acid derivatives and oxalamides (Mamedov et al., 2016).
Electrochemical Properties : Feng et al. (2015) explored the electropolymerization of a novel methyl substituted unsymmetrical nitrogen analog of 3,4-ethylenedioxythiophene (EDOT) in an ionic liquid, demonstrating lowered oxidation potential and favorable electroactivity. This study suggests that similar methodologies could be employed to enhance the electrochemical properties of related oxalamide compounds, potentially offering insights into their applications in electronic materials (Feng et al., 2015).
Potential Applications
Antimicrobial Agents : Desai et al. (2007) synthesized new quinazolines showing potent antibacterial and antifungal activities. By extension, structurally similar compounds like this compound could be explored for their antimicrobial properties, indicating a potential application in developing new antimicrobial agents (Desai et al., 2007).
Electrochromic Materials : Tapia et al. (2010) discussed the synthesis and characterization of novel polythiophenes bearing azobenzene units, indicating the potential of such compounds in electrochromic devices due to their thermal, optical, and electrochemical properties. This highlights the possibility of exploring compounds with structural similarities to this compound in the development of new electrochromic materials (Tapia et al., 2010).
Properties
IUPAC Name |
N'-(2-chlorophenyl)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN2O3S/c1-9-6-7-22-13(9)12(19)8-17-14(20)15(21)18-11-5-3-2-4-10(11)16/h2-7,12,19H,8H2,1H3,(H,17,20)(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMHSTIKGVXHVOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C(CNC(=O)C(=O)NC2=CC=CC=C2Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.